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Compound of Interest

Compound Name: Eicosanoyl chloride

Cat. No.: B3052302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview
Eicosanoyl chloride (CAS No. 40140-09-8), also known as arachidoyl chloride, is a long-chain

acyl chloride.[1] As a reactive chemical intermediate, it is utilized in the synthesis of various

organic compounds, including esters, amides, and other lipid derivatives relevant to

pharmaceutical and life science research.[2][3] A thorough understanding of its physical state

and appearance is critical for its proper handling, storage, and application in experimental

settings. This document provides a detailed overview of the physical characteristics of

eicosanoyl chloride, methods for its characterization, and key chemical properties influencing

its stability.

Physical State and Appearance
Eicosanoyl chloride is typically supplied as a clear liquid with a purity often exceeding 99%.[2]

[4] While generally described as odorless, its physical state is highly dependent on the ambient

temperature due to its melting point being close to standard room temperature.

Physical State: At a standard temperature and pressure, eicosanoyl chloride exists as a

liquid. However, with a melting point of 22 °C (71.6 °F), it will solidify into a solid form in

cooler laboratory environments.

Appearance: In its liquid form, eicosanoyl chloride is a clear substance.
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Odor: The compound is reported to be odorless.

Due to its reactivity, particularly its sensitivity to moisture, proper storage is essential to

maintain its chemical integrity and appearance. It should be kept in tightly closed containers in

a cool, dry, and well-ventilated place.

Physicochemical Data
The following table summarizes the key quantitative physical and chemical properties of

eicosanoyl chloride.

Property Value Source

Molecular Formula C₂₀H₃₉ClO

Molecular Weight 330.98 g/mol

CAS Number 40140-09-8

Physical State Liquid (at room temperature)

Melting Point 22 °C / 71.6 °F

Boiling Point
369.9 °C at 760 mmHg

(Predicted)

145 °C at 14 mmHg

(Experimental)

Density 0.901 g/cm³ (Predicted)

Flash Point 182.9 °C (Predicted)

Refractive Index 1.455 (Predicted)

Purity >99%

Experimental Protocols
The characterization of the physical state and appearance of eicosanoyl chloride involves

standard laboratory procedures.
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Protocol for Visual Characterization
Objective: To determine the physical state, color, and clarity of eicosanoyl chloride at a

controlled temperature.

Materials:

Sample of eicosanoyl chloride in a sealed, clear container (e.g., glass vial).

Temperature-controlled environment (e.g., water bath, incubator, or standard laboratory

bench at known room temperature).

White background for color assessment.

Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves.

Methodology:

Place the sealed container of eicosanoyl chloride in the temperature-controlled

environment set to 25 °C. Allow the sample to thermally equilibrate for at least 30 minutes.

Observe the sample to determine its physical state (solid or liquid).

Place the sample against a white background.

Visually inspect the sample for color and clarity (e.g., clear, colorless, cloudy, etc.).

Carefully unseal the container in a well-ventilated fume hood and cautiously note any

discernible odor by wafting vapors toward the nose.

Record all observations, including the temperature at which the observations were made.

Protocol for Melting Point Determination
Objective: To experimentally verify the melting point of eicosanoyl chloride.

Materials:

Sample of solid eicosanoyl chloride.
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Melting point apparatus (e.g., digital melting point device).

Capillary tubes.

Spatula.

Mortar and pestle (if sample is in large crystals).

Methodology:

If necessary, cool the eicosanoyl chloride sample below its expected melting point (22 °C)

to ensure it is in a solid state.

Finely crush a small amount of the solid sample using a mortar and pestle to ensure uniform

packing.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the entire sample has completely melted (completion of

melting). The melting point is reported as this temperature range.

Chemical Stability and Handling Visualizations
The handling and appearance of eicosanoyl chloride are directly impacted by its chemical

reactivity, particularly its sensitivity to moisture.
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Workflow for Physical Property Characterization

Sample Preparation & Observation

Melting Point Analysis
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Record Melting Point Range

Click to download full resolution via product page

Caption: Workflow for characterizing the physical properties of eicosanoyl chloride.

Eicosanoyl chloride readily reacts with water in a hydrolysis reaction. This sensitivity to

moisture means that exposure to atmospheric humidity can degrade the compound, converting

it into eicosanoic acid and hydrochloric acid. This reaction will alter the purity and potentially the

appearance of the material.
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Hydrolysis of Eicosanoyl Chloride
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Caption: Reaction pathway for the hydrolysis of eicosanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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